Cas no 1256815-03-8 (4-(2,4,5-Trifluorophenyl)-3-oxobutanoic acid)

• Product Name: 4-(2,4,5-Trifluorophenyl)-3-oxobutanoic acid
• CAS No: 1256815-03-8
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• CID: 4733119
• Update Time: 2023-08-16

4-(2,4,5-Trifluorophenyl)-3-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,5-trifluorophenyl)-3-oxobutanoic acid
• 3-oxo-4-(2,4,5-triflurophenyl) butanoic acid
• 4-(2,4,5-Trifluorophenyl)-3-oxobutanoic acid

• Inchi： 1S/C10H7F3O3/c11-7-4-9(13)8(12)2-5(7)1-6(14)3-10(15)16/h2,4H,1,3H2,(H,15,16)
• InChI Key： FDNNQIVFHJDIIX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(CC(=O)O)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Topological Polar Surface Area: 54.4